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Compound of Interest

2-Aminoacridin-9(10H)-one
Compound Name:
hydrochloride

Cat. No.: B1147931

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 2-Aminoacridin-9(10H)-one hydrochloride, a chemical classified as
hazardous, is critical to ensure laboratory safety and environmental protection. This guide
provides a comprehensive, step-by-step procedure for its safe handling and disposal. This
compound is suspected of causing genetic defects and is toxic if swallowed, in contact with
skin, or inhaled.[1][2] Furthermore, it is very toxic to aquatic life with long-lasting effects.
Therefore, it must be managed as hazardous waste in accordance with local and national
regulations.[3]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE).

Recommended Personal Protective Equipment:
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PPE Item Specification

Tight-sealing safety goggles or a face shield
Eye/Face Protection (European Standard EN166 or OSHA 29 CFR
1910.133).[1]

Hand Protection Chemically resistant gloves (e.g., nitrile rubber).

) ] Protective clothing to prevent skin exposure.[1]
Skin and Body Protection )
Alab coat is mandatory.

A NIOSH/MSHA or European Standard EN 149
Respiratory Protection approved respirator is required if dust is
generated.[1]

Handle the chemical in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation risks.[1][4] Avoid generating dust.[4]

Step-by-Step Disposal Protocol

The primary method for the disposal of 2-Aminoacridin-9(10H)-one hydrochloride is through
a licensed hazardous waste disposal company. Do not attempt to dispose of this chemical
down the drain or in regular trash.[5]

1. Waste Collection:

» Solid Waste: Collect dry, solid 2-Aminoacridin-9(10H)-one hydrochloride waste, including
contaminated lab supplies like weighing paper and pipette tips, in its original container or a
clearly labeled, compatible container.[6] The container must be in good condition with a
secure, leak-proof screw-on cap.[6][7]

o Contaminated Sharps: Dispose of any contaminated sharps, such as needles or broken
glass, in a designated sharps container that is puncture-resistant and clearly labeled as
hazardous waste.[6]

o Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate must be
collected and treated as hazardous waste.[8] After triple-rinsing, the container may be
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disposed of in the regular trash, although it is best practice to reuse the container for
compatible waste.[8]

. Waste Labeling:

Immediately label the hazardous waste container with a "Hazardous Waste" tag.

The label must include:

o The full chemical name: "2-Aminoacridin-9(10H)-one hydrochloride”

o The date when the first waste was added to the container.

o The specific hazards (e.g., "Toxic," "Mutagenic," "Environmental Hazard").

o The name of the principal investigator or lab manager.

. Waste Storage:

Store the sealed hazardous waste container in a designated Satellite Accumulation Area
(SAA).[7]

The SAA must be under the control of the laboratory personnel.

Ensure secondary containment is used to capture any potential leaks or spills.[6] The
secondary container must be chemically compatible and large enough to hold 110% of the
volume of the primary container.[6]

Segregate the 2-Aminoacridin-9(10H)-one hydrochloride waste from incompatible
materials such as strong oxidizing agents, strong bases, and acid anhydrides.[1][4]

. Arranging for Disposal:

Once the waste container is full or has been in storage for the maximum allowable time
(check your institution's guidelines, often 90 days), arrange for a pickup from your
institution's Environmental Health & Safety (EH&S) department or a licensed hazardous
waste disposal contractor.[6]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1147931?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/product/b1147931?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2435606&productDescription=9-AMINOACRIDINE+HYDROCLRIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/99548.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

¢ Do not mix different hazardous wastes in the same container.

Quantitative Hazard Data Summary

Hazard Classification Category Hazard Statement
Acute Oral Toxicity Category 3 Toxic if swallowed.[1]
Acute Dermal Toxicity Category 3 Toxic in contact with skin.[1]
Acute Inhalation Toxicity Category 3 Toxic if inhaled.[1]
o Suspected of causing genetic
Germ Cell Mutagenicity Category 2
defects.[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[3][9]

) o Causes serious eye irritation.
Serious Eye Damage/Irritation Category 2

[3]09]

Aquatic Toxicity

Acute and Chronic

Very toxic to aquatic life with

long lasting effects.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-Aminoacridin-9(10H)-one hydrochloride.
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Waste Generation & Collection

Generate 2-Aminoacridin-9(10H)-one
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Final Disposal
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;
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;

Proper Disposal by
Approved Facility
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Caption: Disposal workflow for 2-Aminoacridin-9(10H)-one hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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